Cas no 87615-48-3 (2-amino-4,6-dihydroxyindan)

• Product name: 2-amino-4,6-dihydroxyindan
• CAS No: 87615-48-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 992715
• PubChem ID: 137320

2-amino-4,6-dihydroxyindan Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,6-dihydroxyindan
• 2-amino-2,3-dihydro-1H-indene-4,6-diol
• SCHEMBL7855072
• DTXSID901007698
• 87615-48-3
• CHEMBL298785
• 2-Adhi

• Inchi： InChI=1S/C9H11NO2/c10-6-1-5-2-7(11)4-9(12)8(5)3-6/h2,4,6,11-12H,1,3,10H2
• InChI Key： VGANRAPUHLPJKD-UHFFFAOYSA-N
• SMILES： C1C(CC2=C1C=C(C=C2O)O)N

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-amino-4,6-dihydroxyindan

测试